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Compound of Interest

Compound Name: 2-Bromobutane-d5

cat. No.: B15290050

An In-depth Technical Guide on 2-Bromobutane-d5

This technical guide provides a comprehensive overview of the molecular weight of 2-
Bromobutane-d5, catering to researchers, scientists, and professionals in drug development.
The document details the compound's molecular properties, presents a comparative analysis
with its non-deuterated analog, and outlines a standard experimental protocol for molecular
weight determination.

Introduction

2-Bromobutane (C4H9Br) is a halogenated organic compound. Its deuterated isotopologue, 2-
Bromobutane-d5 (CsH4DsBr), is a specialized chemical variant where five hydrogen atoms are
substituted with deuterium. This isotopic labeling is a critical tool in various scientific disciplines,
including mechanistic studies of chemical reactions, as internal standards in mass
spectrometry, and in pharmacokinetic and metabolic research in drug discovery. The physical
and chemical properties of deuterated compounds are similar to their hydrogenated
counterparts, but the mass difference is significant and allows for their differentiation and
tracing.

Molecular Weight and Isotopic Composition

The molecular weight of a compound is determined by the sum of the atomic weights of its
constituent atoms. The substitution of hydrogen with deuterium, which has nearly double the
atomic mass, results in a notable increase in the molecular weight of 2-Bromobutane-d5.
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Data Presentation

The following table summarizes the key quantitative data for 2-Bromobutane and its deuterated
form.

Molecular Weight ( Monoisotopic Mass
Compound / Isotope  Molecular Formula

g/mol ) (Da)
2-Bromobutane CaHoBr 137.02[1][2][3] 135.98876[1][2]
2-Bromobutane-d5 CaHaDsBr 142.05 (Calculated) 141.0200 (Calculated)
Hydrogen (Protium) H 1.008 1.007825[4]
Deuterium 2HorD 2.014[5][6]1[7] 2.014102[8]

Note: The calculated molecular weight of 2-Bromobutane-d5 is based on the substitution of
five hydrogen atoms with deuterium atoms.

Logical Relationship Diagram

The diagram below illustrates the relationship between 2-Bromobutane and its deuterated
isotopologue, 2-Bromobutane-d5, through the process of isotopic substitution.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromobutane
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromobutane_-_R
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9854376.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromobutane
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromobutane_-_R
https://en.wikipedia.org/wiki/Isotopes_of_hydrogen
https://www.britannica.com/science/deuterium
https://byjus.com/physics/deuterium/
https://kids.britannica.com/students/article/deuterium/628326
https://en.wikipedia.org/wiki/Deuterium
https://www.benchchem.com/product/b15290050?utm_src=pdf-body
https://www.benchchem.com/product/b15290050?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15290050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

2-Bromobutane
C4H9Br
MW: 137.02 g/mol

rocess

Isotopic Substitution
(+5 Deuterium, -5 Hydrogen)

Result

2-Bromobutane-d5

C4HA4D5Br
MW: 142.05 g/mol

Click to download full resolution via product page

Caption: Isotopic substitution of 2-Bromobutane to form 2-Bromobutane-d5.

Experimental Protocol: Molecular Weight
Determination by Mass Spectrometry

The precise molecular weight of 2-Bromobutane-d5 can be experimentally verified using mass
spectrometry. The following is a generalized protocol for this determination.

Objective

To determine the molecular weight of 2-Bromobutane-d5 and confirm its isotopic enrichment
using Gas Chromatography-Mass Spectrometry (GC-MS).

Materials and Instrumentation

o Sample: 2-Bromobutane-d5, 2-Bromobutane (as a reference standard)

» Solvent: Dichloromethane (or other suitable volatile organic solvent)
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¢ Instrumentation: Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) with an
Electron lonization (EI) source.

Experimental Workflow Diagram
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Caption: Workflow for GC-MS analysis of 2-Bromobutane-d5.

Procedure

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b15290050?utm_src=pdf-body-img
https://www.benchchem.com/product/b15290050?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15290050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Sample Preparation: Prepare a dilute solution (e.g., 100 pg/mL) of 2-Bromobutane-d5 in
dichloromethane. Prepare a similar solution of standard 2-Bromobutane.

e GC-MS Method Setup:

o GC Conditions:
» |njector Temperature: 250 °C
= Oven Program: Start at 40 °C, hold for 2 minutes, ramp to 150 °C at 10 °C/min.
» Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

o MS Conditions:
» |on Source: Electron lonization (El) at 70 eV.
= Scan Range: m/z 30-200.
= Source Temperature: 230 °C.

« Injection and Analysis: Inject 1 pL of the prepared sample into the GC-MS system. First,
inject the 2-Bromobutane standard to determine its retention time and mass spectrum.
Subsequently, inject the 2-Bromobutane-d5 sample.

» Data Analysis:

o Examine the total ion chromatogram (TIC) to identify the peak corresponding to the
analyte.

o Obtain the mass spectrum for the peak of interest.

o Identify the molecular ion peak (M*) for both 2-Bromobutane and 2-Bromobutane-d5.
The presence of bromine's two major isotopes (7°Br and 8!Br) will result in a characteristic
M* and M+2 isotopic pattern.

o For 2-Bromobutane-d5, the molecular ion peaks are expected to be shifted by +5 mass
units compared to the non-deuterated standard.
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Expected Results

The mass spectrum of 2-Bromobutane will show characteristic molecular ion peaks. The mass
spectrum of 2-Bromobutane-d5 will exhibit a similar fragmentation pattern but with the
molecular ion and fragment ions containing the deuterated portion shifted to higher m/z values.
The observed molecular weight should be consistent with the calculated value of approximately
142.05 g/mol .

Conclusion

The molecular weight of 2-Bromobutane-d5 is a fundamental property that underpins its utility
in various scientific applications. The calculated molecular weight of 142.05 g/mol , a direct
consequence of the isotopic substitution of five hydrogen atoms with deuterium, can be readily
confirmed through standard analytical techniques such as mass spectrometry. This guide
provides the essential data and a methodological framework for professionals working with this
and similar deuterated compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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